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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the dyeing of polyamide fabrics with Acid Red
249. It includes comprehensive application notes, experimental procedures, and data
presentation to ensure reproducibility and accurate results in a laboratory setting.

Introduction

Acid Red 249, also known as Weak Acid Brilliant Red B, is a single azo class anionic dye.[1][2]
It is utilized in the dyeing and printing of protein fibers such as wool and silk, as well as
synthetic polyamides like nylon.[1][2][3][4] The process of dyeing polyamide fibers with acid
dyes is governed by the electrostatic attraction between the anionic sulfonate groups of the dye
and the protonated amino end groups of the polyamide fiber under acidic conditions.[5][6][7]
Precise control of dyeing parameters such as pH, temperature, and time is crucial for achieving
optimal color yield, levelness, and fastness properties.[7][8][9]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the dyeing of polyamide
fabrics with Acid Red 249.

Table 1: Dyeing Process Parameters
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Parameter Value Notes
) Dependent on the desired
Dye Concentration (% owf*) 0.5-2.0%
shade depth.
A 1:20 ratio is suitable for
Liquor Ratio 1:20 - 1:50 heavier fabrics, while a 1:50
ratio is for lighter fabrics.[10]
The pH should be gradually
lowered during the dyein
pH 4.0-6.0 9 yeng
process to control dye uptake.
[7]
Anionic or non-ionic leveling
] agents are recommended to
Leveling Agent lg/lL

ensure even dye distribution.
[91[11]

Acid Donor

1 g/L Acetic Acid or Formic
Acid

Used to adjust and maintain
the acidic pH of the dyebath.
[11]

Acts as a retarding agent to

Electrolyte (Glauber's Salt) 5% )
promote level dyeing.[5]
Dyeing starts at a low
Initial Temperature 40°C temperature to allow for even
dye migration.[9]
The temperature is gradually
Dyeing Temperature 90 - 100°C raised to the boiling point for

dye fixation.[8][9]

Dyeing Time

30 - 60 minutes

The duration at the final dyeing
temperature to ensure
complete dye penetration and

fixation.[9]

*% owf: on the weight of the fabric
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Table 2: Fastness Properties of Acid Red 249 on Polyamide

Expected Rating (1-5

Fastness Test Standard

Scale)
Washing Fastness ISO 105-C06 3-4
Light Fastness ISO 105-B02 4-5
Rubbing Fastness (Crocking) ISO 105-X12 Dry: 4, Wet: 3-4
Perspiration Fastness ISO 105-E04 3-4

Experimental Protocols
Materials and Reagents

» Polyamide fabric (prepared for dyeing)

Acid Red 249 (C.I. 18134)

Anionic or non-ionic leveling agent

Glauber's Salt (Sodium Sulfate, Na2S0Oa)

Distilled water

Dyeing Protocol

e Preparation of Dyebath:

Acetic Acid (CH3COOH) or Formic Acid (HCOOH)

o Calculate the required amount of water for the desired liquor ratio (e.g., for a 10 g fabric

sample at a 1:20 ratio, 200 mL of water is needed).

o In a beaker, dissolve the calculated amount of leveling agent (e.g., 1 g/L) and Glauber's

Salt (e.g., 5% owf) in distilled water at room temperature.
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o Adjust the initial pH of the dyebath to approximately 6.5-7.0 using a dilute solution of
acetic acid or an appropriate buffer.[7]

e Dyeing Procedure:
o Introduce the pre-wetted polyamide fabric into the dyebath.
o Start heating the dyebath and raise the temperature to 40°C.

o Run the fabric in the blank bath for 10 minutes to ensure even wetting and chemical
distribution.

o Add the pre-dissolved Acid Red 249 dye solution to the dyebath.
o Gradually increase the temperature to 90-98°C at a rate of 1-2°C per minute.[7]

o During the temperature rise, slowly add a dilute solution of acetic acid or formic acid to
gradually lower the pH to the target range of 4.0-5.0.[7]

o Hold the temperature at 90-98°C for 30-60 minutes, ensuring the fabric is continuously
agitated for level dyeing.[9]

e Rinsing and After-treatment:
o After the dyeing time is complete, cool the dyebath down to 60-70°C.
o Remove the dyed fabric and rinse it thoroughly with cold water until the water runs clear.

o Perform a wash with a non-ionic detergent (e.g., 1 g/L) at 60°C for 15 minutes to remove
any unfixed dye.

o Rinse the fabric again with cold water.

o Squeeze the excess water and air-dry the fabric at a temperature not exceeding 60°C.[12]

Fastness Testing Protocols

o A specimen of the dyed fabric is stitched together with a multi-fiber strip.
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e The composite sample is washed in a solution containing a standard detergent at a specified
temperature (e.g., 60°C) for a set duration in a wash wheel or similar apparatus.[13]

» After washing, the sample is rinsed and dried.

e The change in color of the dyed fabric and the staining of the adjacent multi-fiber strip are
assessed using grey scales.

e A specimen of the dyed fabric is exposed to a controlled artificial light source (Xenon arc
lamp) that simulates natural daylight.[14][15]

e Simultaneously, a set of blue wool standards with known lightfastness ratings are exposed
under the same conditions.[14]

e The fading of the test specimen is compared to the fading of the blue wool standards to
determine the lightfastness rating.[14]

Visualizations
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Caption: Workflow for dyeing polyamide fabric with Acid Red 249.
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Caption: lonic interaction between Acid Red 249 and polyamide fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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